Cas no 949328-98-7 (2-{3-(2-chlorophenyl)methyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}acetic acid)

• Product Name: 2-{3-(2-chlorophenyl)methyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}acetic acid
• CAS No: 949328-98-7
• MF: C₁₈H₁₆ClN₅O₄
• MW: 401.803742408752
• CID: 5363174
• Update Time: 2025-06-14

2-{3-(2-chlorophenyl)methyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-[(2-chlorophenyl)methyl]-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-6-yl]acetic acid
• 8H-Imidazo[2,1-f]purine-8-acetic acid, 3-[(2-chlorophenyl)methyl]-1,2,3,4-tetrahydro-1,7-dimethyl-2,4-dioxo-
• 2-{3-(2-chlorophenyl)methyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}acetic acid

• Inchi： 1S/C18H16ClN5O4/c1-10-7-23-14-15(20-17(23)22(10)9-13(25)26)21(2)18(28)24(16(14)27)8-11-5-3-4-6-12(11)19/h3-7H,8-9H2,1-2H3,(H,25,26)
• InChI Key： AEBASMBCRVIVOE-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(CC(O)=O)C1=NC1=C2C(=O)N(CC2=CC=CC=C2Cl)C(=O)N1C

Additional information on 2-{3-(2-chlorophenyl)methyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}acetic acid

Comprehensive Overview of 2-{3-(2-chlorophenyl)methyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetic acid (CAS No. 949328-98-7)

2-{3-(2-chlorophenyl)methyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetic acid, with the CAS number 949328-98-7, is a structurally complex organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the class of imidazopurine derivatives, which are known for their potential therapeutic applications. The presence of a chlorophenyl group and an acetic acid moiety in its structure makes it a versatile candidate for drug development, particularly in targeting specific enzymatic pathways.

In recent years, the scientific community has shown growing interest in imidazopurine-based compounds due to their unique pharmacological properties. Researchers are particularly intrigued by the potential of CAS 949328-98-7 in modulating cellular processes, such as inflammation and oxidative stress. This aligns with the current trend of exploring small-molecule inhibitors for treating chronic diseases, a topic frequently searched in academic and medical databases. The compound's 2-chlorophenyl group is a key feature that enhances its binding affinity to biological targets, making it a promising subject for further study.

The synthesis of 2-{3-(2-chlorophenyl)methyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetic acid involves multi-step organic reactions, including condensation and cyclization processes. Its purine core is a critical component, as purine derivatives are widely recognized for their role in nucleic acid metabolism and signal transduction. This has led to increased searches for purine-based therapeutics, especially in the context of autoimmune disorders and metabolic diseases. The compound's acetic acid side chain further enhances its solubility, a desirable trait for drug formulation.

From a biochemical perspective, CAS 949328-98-7 exhibits intriguing interactions with enzymes such as phosphodiesterases and kinases, which are often implicated in disease pathways. This has sparked discussions in online forums and research communities about its potential as a multi-target inhibitor. Given the rising popularity of precision medicine, the compound's ability to selectively modulate enzyme activity makes it a valuable candidate for personalized therapeutic strategies.

Another area of interest is the compound's potential application in neuroprotective therapies. With neurodegenerative diseases like Alzheimer's and Parkinson's becoming a global health concern, researchers are actively investigating compounds like 2-{3-(2-chlorophenyl)methyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetic acid for their ability to cross the blood-brain barrier and exert protective effects. This topic frequently appears in search queries related to neurodegeneration and brain health, highlighting its relevance to current scientific discourse.

In conclusion, 2-{3-(2-chlorophenyl)methyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetic acid (CAS 949328-98-7) represents a fascinating area of research with broad implications for drug discovery and development. Its unique structural features, combined with its potential therapeutic applications, make it a compound worth watching in the coming years. As the scientific community continues to explore its mechanisms of action, this compound may well emerge as a key player in the next generation of targeted therapies.